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Compound of Interest

Compound Name: 1,4-Bis(trimethylsilyl)benzene

Cat. No.: B082404

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the melting and boiling points of 1,4-
Bis(trimethylsilyl)benzene, including established values and detailed experimental protocols
for their determination.

Core Physicochemical Data

1,4-Bis(trimethylsilyl)benzene is a solid organic compound with the chemical formula
CeHa[Si(CHs)s]2. Its physical properties, particularly its melting and boiling points, are critical for
its purification, handling, and application in various chemical syntheses.

Data Summary

The reported melting and boiling points for 1,4-Bis(trimethylsilyl)benzene are summarized
below. Variations in the melting point range can be attributed to differences in sample purity
and the specific methodology employed for determination.

Physical Property Value Conditions
Melting Point 88 -96 °C Atmospheric Pressure
Boiling Point 194 °C at 742 mmHg
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Note: Literature values for the melting point range between 88°C and 96°C[1][2][3][4][5][6][7].
The boiling point is consistently reported at 194°C at a pressure of 742 mmHg[1][2][3][4][6].

Experimental Protocols

The following sections detail standardized laboratory procedures for the accurate determination
of the melting and boiling points of solid organic compounds like 1,4-
Bis(trimethylsilyl)benzene.

Melting Point Determination (Capillary Method)

This method is widely used due to its accuracy and the small sample size required. A pure
substance typically exhibits a sharp melting range of 1-2°C.[8][9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp, Fisher-Johns, or similar) or a Thiele tube setup

Glass capillary tubes (sealed at one end)

Thermometer

Mortar and pestle (optional, for pulverizing the sample)
Procedure:

o Sample Preparation: Ensure the 1,4-Bis(trimethylsilyl)benzene sample is completely dry,
as moisture can depress the melting point.[10] If necessary, pulverize the crystalline solid
into a fine powder.

o Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the
powdered sample. Tap the sealed end of the tube gently on a hard surface to cause the solid
to fall to the bottom.[8][10] Repeat until the sample is packed to a height of 2-3 mm.[10]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.[8][10]

e Heating and Observation:
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o If the approximate melting point is unknown, perform a rapid initial heating to estimate the
range.

o For an accurate measurement, set the apparatus to heat rapidly to about 15-20°C below
the expected melting point.[10] Then, slow the heating rate to 1-2°C per minute.[9][10]

o Data Recording: Record the temperature at which the first drop of liquid is observed (the
beginning of the melting range) and the temperature at which the entire sample has turned
into a clear liquid (the end of the melting range).[9][11]

Boiling Point Determination (Thiele Tube Method)

This micro method is suitable for determining the boiling point of small quantities of a liquid. For
a solid compound like 1,4-Bis(trimethylsilyl)benzene, the sample must first be melted to
perform this test.

Apparatus:

e Thiele tube filled with mineral oil

o Small test tube (e.g., a Durham tube)
o Capillary tube (sealed at one end)

e Thermometer

» Rubber band or thread for attachment
e Heat source (e.g., Bunsen burner)
Procedure:

o Sample Preparation: Place a small amount (a few milliliters) of the molten 1,4-
Bis(trimethylsilyl)benzene into the small test tube.

o Capillary Insertion: Place the capillary tube, sealed end up, into the liquid in the test tube.[12]
[13]
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o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring
the sample is level with the thermometer bulb.[12][13]

e Heating: Insert the assembly into the Thiele tube, making sure the rubber band is above the
oil level.[12] Gently heat the side arm of the Thiele tube.[12][13] The convection currents in
the oil will ensure uniform heating.[12]

o Observation: As the temperature rises, air trapped in the capillary tube will bubble out.
Continue heating until a continuous and rapid stream of bubbles emerges from the open end
of the capillary tube.[12][13]

o Data Recording: Remove the heat source and allow the apparatus to cool slowly. The boiling
point is the temperature at which the bubbling stops and the liquid is drawn back into the
capillary tube.[12][13] This occurs when the vapor pressure of the substance equals the
atmospheric pressure.[12]

Visualization of Experimental Workflow

The following diagram illustrates the generalized workflow for determining the melting and
boiling points of a solid organic compound using the capillary methods described.
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Caption: Workflow for Melting and Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b082404?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/JP/en/p/B2463
https://www.tcichemicals.com/JP/en/p/B2463
https://m.chemicalbook.com/ProductChemicalPropertiesCB7255562_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/438936
https://www.sigmaaldrich.com/US/en/product/aldrich/438936
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13183705&Units=SI&Mask=8E1
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB7255562.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13183705&Mask=400
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b082404#1-4-bis-trimethylsilyl-benzene-melting-point-and-boiling-point
https://www.benchchem.com/product/b082404#1-4-bis-trimethylsilyl-benzene-melting-point-and-boiling-point
https://www.benchchem.com/product/b082404#1-4-bis-trimethylsilyl-benzene-melting-point-and-boiling-point
https://www.benchchem.com/product/b082404#1-4-bis-trimethylsilyl-benzene-melting-point-and-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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